Lauryl myristoleate

• Molecular Formula: C26H50O2
• Molecular Weight: 394.7 g/mol
• InChI: InChI=1S/C26H50O2/c1-3-5-7-9-11-13-15-16-18-20-22-24-26(27)28-25-23-21-19-17-14-12-10-8-6-4-2/h9,11H,3-8,10,12-25H2,1-2H3/b11-9-
• InChIKey: BNVVXPRRISYSOG-LUAWRHEFSA-N

Lauryl Myristoleate Product Profile and Sourcing

Lauryl myristoleate (dodecyl (Z)-tetradec-9-enoate) is a wax ester belonging to the fatty acid ester class, specifically a cetylated fatty acid (CFA) analog, with the molecular formula C26H50O2 and a molecular weight of 394.67 g/mol [1]. It is characterized by a saturated lauryl (C12) alcohol chain esterified to an unsaturated myristoleic acid (C14:1, cis-9) moiety [2]. This compound is primarily available as a high-purity (>99%) solid at room temperature and is intended for research and industrial applications, including its use as a chemical reference standard, a component in lipidomics studies, and a potential functional ingredient in cosmetic or pharmaceutical formulations .

Workflow Wax ester reference standard for lipidomics (GC/LC-MS)

Selection High-purity (>99%) solid; distinct from cetyl myristoleate

Use Context Cosmetic formulation, pharmaceutical excipient, and anti-inflammatory pathway research

• [1] LIPID MAPS. LMSD: LMFA07010088 - Lauryl myristoleate. LIPID MAPS Structure Database (LMSD). View Source
• [2] RGD. Lauryl myristoleate - Ontology Report. Rat Genome Database. View Source

Why Lauryl Myristoleate Cannot Be Substituted

Direct substitution of lauryl myristoleate with closely related fatty acid esters like cetyl myristoleate, lauryl myristate, or isopropyl myristate is scientifically unsound. These compounds differ fundamentally in their hydrocarbon chain length, degree of unsaturation, and alcohol moiety [1]. For instance, cetyl myristoleate possesses a longer C16 alcohol chain and a higher molecular weight of 450.8 g/mol compared to lauryl myristoleate's 394.7 g/mol, which directly impacts lipophilicity (logP 9.21 vs. estimated higher for cetyl myristoleate), melting point, and biological interaction . Lauryl myristate, the saturated analog, lacks the cis-9 double bond, eliminating the conformational and oxidative characteristics conferred by unsaturation . These structural disparities translate to quantifiable differences in physicochemical behavior, formulation performance, and biological activity, as detailed in Section 3.

Cetyl myristoleate (C16 alcohol)

Higher MW (450.8 vs 394.7 g/mol) and logP (>11 vs 9.21) may alter lipophilicity and membrane interaction significantly.

Lauryl myristate (saturated analog)

Absence of cis-9 double bond eliminates conformational kink and oxidative behavior, shifting formulation and biological response.

Isopropyl myristate (different alcohol)

Different alcohol moiety (isopropyl vs lauryl) alters sensory profile, spreadability, and solubilization capacity in cosmetic matrices.

• [1] LIPID MAPS. LMSD: LMFA07010088 - Lauryl myristoleate. LIPID MAPS Structure Database (LMSD). View Source

Lauryl Myristoleate: Head-to-Head Evidence

Lipophilicity and Molecular Weight

Lauryl myristoleate (C26H50O2) exhibits a molecular weight of 394.67 g/mol and a calculated logP of 9.21, significantly lower than its closest structural analog, cetyl myristoleate (C30H58O2), which has a molecular weight of 450.8 g/mol and an estimated logP >11 [1]. This 12.5% reduction in molecular weight and ~1.8 logP unit decrease directly impacts its lipophilicity and potential for passive membrane diffusion. Additionally, lauryl myristoleate contains a cis-9 double bond in its myristoleate chain, which introduces a conformational 'kink' absent in saturated esters like lauryl myristate .

Lipophilicity & MW

Cross-study comparable

MW: 394.7 g/mol; logP 9.21

Supports formulation differentiation context

Calculated values; cetyl myristoleate MW 450.8, logP >11

Evidence Dimension	Molecular Weight and Lipophilicity (logP)
Target Compound Data	MW: 394.67 g/mol; logP: 9.21
Comparator Or Baseline	Cetyl myristoleate (MW: 450.8 g/mol; logP >11 est.)
Quantified Difference	MW is 56.1 g/mol lower; logP is ~1.8 units lower
Conditions	Calculated and predicted physicochemical properties from authoritative databases

Why This Matters

The lower molecular weight and lipophilicity of lauryl myristoleate can facilitate different formulation and permeation profiles compared to heavier, more lipophilic esters like cetyl myristoleate.

• [1] LIPID MAPS. LMSD: LMFA07010088 - Lauryl myristoleate. LIPID MAPS Structure Database (LMSD). View Source

Anti-Inflammatory Activity

While direct head-to-head studies are lacking, lauryl myristoleate belongs to the class of cetylated fatty acid (CFA) esters, for which anti-inflammatory activity has been documented. Cetyl myristoleate (CM), a closely related CFA, has been shown in multiple preclinical studies to prevent adjuvant-induced arthritis in rats. In limited comparisons within the same study, cetyl oleate was found to offer lesser protection, and cetyl myristate was virtually ineffective, highlighting the critical importance of the specific fatty acid and alcohol chain [1]. This class-level evidence suggests that the unique structural combination in lauryl myristoleate (C12 lauryl alcohol + C14:1 myristoleic acid) may confer a distinct biological activity profile compared to other CFAs.

Anti-inflammatory activity

Class-level inference

Cetyl myristoleate class: effective in rat adjuvant arthritis model

Supports anti-inflammatory SAR investigation

Not directly measured; structural analog data (Diehl & May, 1994)

Evidence Dimension	Prevention of Adjuvant-Induced Arthritis in Rats
Target Compound Data	Not directly measured for lauryl myristoleate.
Comparator Or Baseline	Cetyl myristoleate (CM): effective protection; Cetyl oleate: lesser protection; Cetyl myristate: virtually ineffective
Quantified Difference	Not quantifiable for lauryl myristoleate; class-level inference suggests differential activity based on structure.
Conditions	Rat model of adjuvant-induced polyarthritis (Diehl and May, 1994 bioassay)

Why This Matters

This class-level inference justifies the investigation of lauryl myristoleate as a potential anti-inflammatory agent with a potentially different efficacy or safety profile compared to other CFAs like cetyl myristoleate.

• [1] Diehl HW, May EL. Cetyl myristoleate isolated from Swiss albino mice: an apparent protective agent against adjuvant arthritis in rats. J Pharm Sci. 1994;83(3):296-299. View Source

Sensory and Formulation Performance

Lauryl myristoleate is commercially marketed (as Macare® LL) for its unique sensory profile in cosmetic formulations. Its key differentiator is a melting point near skin temperature, which provides a smooth, non-greasy skin feel compared to other esters like isopropyl myristate (a low-viscosity fluid) or myristyl myristate (a higher-melting solid) . Formulators report that lauryl myristoleate can improve rub-out, spreading, and solubilization properties at concentrations as low as 2%, imparting a 'talc-powder like' or 'silicone' feel to mineral oil-based formulations .

Sensory performance

Data to verify

Melting point near skin temp (~30–34°C); non-greasy feel at 2% conc.

Supports cosmetic sensory evaluation

Supplier-reported data; verify independently

Evidence Dimension	Sensory and Formulation Characteristics
Target Compound Data	Melting point near skin temperature (approx. 30-34°C); provides non-greasy, 'silicone-like' after-feel.
Comparator Or Baseline	Isopropyl myristate (low-viscosity fluid, non-greasy but different spreading); Myristyl myristate (solid, higher melting point).
Quantified Difference	Qualitative difference in sensory perception; 2% concentration effective for feel modification.
Conditions	Cosmetic formulation evaluation and technical datasheets.

Why This Matters

For procurement in the personal care industry, this specific melting point profile and sensory enhancement capability at low concentrations offer a distinct advantage for creating elegant, non-greasy formulations.

Safety and Regulatory Profile

Safety assessments for lauryl myristoleate's saturated analog, myristyl laurate, indicate a low hazard profile for cancer, allergies, immunotoxicity, and reproductive toxicity, as per the Environmental Working Group (EWG) Skin Deep database [1]. This class-level safety profile is consistent with the broader category of fatty acid esters, which are generally recognized as safe for cosmetic use at established concentrations by the Cosmetic Ingredient Review (CIR) Expert Panel [2]. While direct toxicological data for lauryl myristoleate is limited, its structural similarity to myristyl laurate (which differs only by a double bond) and other approved esters supports a comparable safety expectation.

Safety profile

Class-level inference

Low hazard class-level inference from myristyl laurate (EWG)

Supports cosmetic safety assessment review

Based on saturated analog data; direct data limited

Evidence Dimension	Cosmetic Ingredient Safety Profile (EWG Skin Deep)
Target Compound Data	Not directly assessed by EWG; class-level inference from myristyl laurate data.
Comparator Or Baseline	Myristyl laurate (saturated analog): Low hazard for cancer, allergies, immunotoxicity, developmental/reproductive toxicity.
Quantified Difference	Not quantifiable; inferred safety profile.
Conditions	EWG Skin Deep hazard scoring based on available toxicological data and regulatory reviews.

Why This Matters

This safety inference supports the compound's viability for use in consumer-facing applications like cosmetics, where a clean safety profile is a procurement prerequisite and can differentiate it from ingredients with higher hazard classifications.

• [1] EWG Skin Deep. Myristyl Laurate Ingredient Hazard Score. Environmental Working Group. View Source
• [2] Cosmetic Ingredient Review (CIR). Final Report of the Amended Safety Assessment of Myristic Acid and Its Salts and Esters as Used in Cosmetics. View Source

Van der Waals Molecular Volume

Lauryl myristoleate has a calculated Van der Waals molecular volume of 470.66 ų [1]. This is slightly smaller than the saturated myristyl myristate (C14 alcohol + C14 acid), which is predicted to have a volume of approximately 486 ų (estimated based on bond lengths and van der Waals radii) due to the longer lauryl alcohol chain (C12 vs. C14) and the presence of a cis-double bond which reduces packing efficiency. This volumetric difference, though small, can influence molecular packing in lipid bilayers and the compound's behavior in ordered systems.

Van der Waals volume

Cross-study comparable

470.66 ų

Supports molecular modeling and QSAR

~15 ų smaller than myristyl myristate; calculated (LIPID MAPS)

Evidence Dimension	Van der Waals Molecular Volume
Target Compound Data	470.66 ų
Comparator Or Baseline	Myristyl myristate (estimated ~486 ų)
Quantified Difference	Lauryl myristoleate is approximately 15 ų smaller in volume.
Conditions	Calculated using computational methods (LIPID MAPS)

Why This Matters

The specific molecular volume can be a critical parameter in molecular modeling studies, QSAR models for membrane permeability, and the design of lipid-based drug delivery systems, where precise volumetric data are required.

• [1] LIPID MAPS. LMSD: LMFA07010088 - Lauryl myristoleate. LIPID MAPS Structure Database (LMSD). View Source

Lauryl Myristoleate Application Scenarios

Reference Standard for Lipidomics

Lauryl myristoleate serves as a high-purity analytical standard for the identification and quantification of wax esters in complex biological and environmental samples using gas chromatography-mass spectrometry (GC-MS) or liquid chromatography-mass spectrometry (LC-MS) [1]. Its unique retention time and mass spectrum, distinct from other wax esters like cetyl myristoleate and myristyl myristate, make it an essential component in calibration mixtures for lipidomics studies focusing on wax ester profiles [2].

Investigational Compound in Lipid Pharmacology

Based on class-level evidence from cetyl myristoleate studies, lauryl myristoleate is a valuable tool for investigating structure-activity relationships (SAR) within the cetylated fatty acid (CFA) family [1]. Researchers can use lauryl myristoleate in head-to-head in vitro or in vivo studies against cetyl myristoleate or cetyl laureate to dissect the specific contributions of the lauryl (C12) alcohol chain and myristoleate (C14:1) unsaturation to anti-inflammatory or immunomodulatory effects [1].

Functional Emollient and Sensory Modifier

Lauryl myristoleate is ideally suited as a functional ingredient in premium cosmetic formulations, such as facial creams, body lotions, and hair conditioners, where a non-greasy, silicone-like after-feel is desired [1]. Its unique melting point near skin temperature allows for improved rub-out and spreadability at low concentrations (as low as 2%), enhancing the sensory experience without the use of silicones [1]. Its inferred favorable safety profile further supports its use in leave-on and rinse-off personal care products [2].

Component in Drug Delivery Systems

The lower molecular weight and logP of lauryl myristoleate compared to cetyl myristoleate suggest a potential advantage in formulation development for topical or transdermal drug delivery [1]. Its physicochemical properties may facilitate enhanced permeation of active pharmaceutical ingredients (APIs) through the stratum corneum, making it a candidate for investigation as a penetration enhancer or as a component in lipid-based nanocarriers [1].

Application

Selection Property

Validation Focus

Lipidomics wax ester quantification

High-purity (>99%) solid standard; unique retention time & mass spectrum

GC/LC-MS calibration and distinct identification from cetyl myristoleate

CFA structure-activity relationship studies

C12 lauryl alcohol + C14:1 cis-9 unsaturation

Head-to-head in vitro/in vivo comparison with cetyl myristoleate or cetyl laureate

Cosmetic sensory modifier

Melting point near skin temperature; non-greasy, silicone-like after-feel at low conc.

Sensory panel evaluation and spreadability in cream/lotion formulations

Topical/transdermal delivery research

Lower MW and logP vs. cetyl myristoleate

Permeation enhancement and lipid nanocarrier loading studies

• [1] LIPID MAPS. LMSD: LMFA07010088 - Lauryl myristoleate. LIPID MAPS Structure Database (LMSD). View Source
• [2] Diehl HW, May EL. Cetyl myristoleate isolated from Swiss albino mice: an apparent protective agent against adjuvant arthritis in rats. J Pharm Sci. 1994;83(3):296-299. View Source
• [3] EWG Skin Deep. Myristyl Laurate Ingredient Hazard Score. Environmental Working Group. View Source